Cas no 26305-13-5 (2,4-Dihydroxy-5,6-dimethylpyrimidine)

• Product Name: 2,4-Dihydroxy-5,6-dimethylpyrimidine
• CAS No: 26305-13-5
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00010708
• CID: 266985
• PubChem ID: 87567690
• Update Time: 2025-06-08

2,4-Dihydroxy-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydroxy-5,6-dimethylpyrimidine
• 5,6-Dimethyluracil
• 2,4(1H,3H)-Pyrimidinedione,5,6-dimethyl-
• 2.4-Dihydroxy-5.6-dimethylpyrimidine
• 5,6-dimethyl-1H-pyrimidine-2,4-dione
• C6H8N2O2
• 5,6-dimethyl-2,4-(1H,3H)-pyrimidinedione
• 5,6-Dimethyl-2,4-pyrimidinediol
• 5,6-dimethylpyrimidine-2,4(1H,3H)-dione
• 5,6-dimethylpyrimidine-2,4-diol
• 5,6-dimethylpyrimidine-2,4-dione
• 6-Methylthymine
• EINECS 247-601-6
• Uracil,5,6-dimethyl
• NSC 163903
• NSC 49017
• 5,6-Dimethyl-2,4(1H,3H)-pyrimidinedione
• Uracil, 5,6-dimethyl-
• dimethylpyrimidine-2,4-diol
• 2,4(1H,3H)-Pyrimidinedione, 5,6-dimethyl-
• 2,4(1H,3H)-Pyrimidinedione, 5,6-dimethyl- (9CI)
• 2SHU0QC17F
• PZVLJGKJIMBYNP-UHFFFAOYSA-N
• dimethyl uracil
• NSC49017
• 4,5-Dim
• 4,5-Dimethyluracil
• SCHEMBL1258640
• A877274
• GS-5802
• MFCD00010708
• D1136
• AKOS025212978
• NSC-163903
• UNII-2SHU0QC17F
• J-016372
• NSC-49017
• SY009250
• NS00028081
• DTXSID60180918
• CS-W005613
• DS-1022
• 5,6-Dimethyl-2,4(1H,3H)-pyrimidinedione #
• AKOS015842304
• AMY16074
• SB57534
• 2,4-Dihydroxy-5,6-dimethylpyrimidine, 97%
• CHEMBL1650610
• NSC163903
• FT-0638594
• 26305-13-5
• AKOS026732158
• DTXCID00103409
• 2,4(1H,3H)-PYRIMIDINEDIONE, 5,6-DIMETHYL-(9CI)
• DB-046924

• MDL： MFCD00010708
• Inchi： 1S/C6H8N2O2/c1-3-4(2)7-6(10)8-5(3)9/h1-2H3,(H2,7,8,9,10)
• InChI Key： PZVLJGKJIMBYNP-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: -0.2
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.160
• Melting Point: 297-300 °C (dec.) (lit.)
• Boiling Point: 408.8°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.5065 (estimate)
• PSA: 65.72000
• LogP: -0.32000
• Solubility: Not determined

2,4-Dihydroxy-5,6-dimethylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：YQ9750000
• Safety Term：S24/25
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 2,4-Dihydroxy-5,6-dimethylpyrimidine

Comprehensive Guide to 2,4-Dihydroxy-5,6-dimethylpyrimidine (CAS No. 26305-13-5): Properties, Applications, and Innovations

2,4-Dihydroxy-5,6-dimethylpyrimidine (CAS No. 26305-13-5) is a specialized organic compound belonging to the pyrimidine derivatives family. This heterocyclic molecule features two hydroxyl groups and two methyl substituents, making it a versatile intermediate in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure and hydrogen-bonding capacity have garnered significant attention in recent years, particularly in drug discovery and green chemistry applications.

The compound’s CAS number 26305-13-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers often search for "2,4-Dihydroxy-5,6-dimethylpyrimidine solubility" or "synthesis methods for CAS 26305-13-5," reflecting its technical relevance. Recent studies highlight its role as a building block for nucleoside analogs, aligning with the growing demand for antiviral agents and cancer therapeutics.

In the context of sustainable chemistry, 2,4-Dihydroxy-5,6-dimethylpyrimidine has been explored as a ligand in catalytic systems due to its ability to coordinate with metals. This aligns with the industry’s shift toward eco-friendly catalysts—a trending topic in AI-driven material design platforms. Users frequently inquire about "biodegradability of pyrimidine derivatives" or "CAS 26305-13-5 toxicity profile," underscoring the need for transparent environmental data.

From a commercial perspective, the compound’s high purity grades (e.g., >98%) are essential for pharmaceutical intermediates. Suppliers often optimize product listings for keywords like "buy 2,4-Dihydroxy-5,6-dimethylpyrimidine" or "26305-13-5 supplier." Its stability under room-temperature storage and compatibility with common organic solvents further enhance its industrial utility.

Innovations in crystallography have revealed the compound’s polymorphic forms, a hot topic in preformulation studies. Computational models, such as molecular docking simulations, leverage its structure to predict interactions with biological targets—addressing frequent search queries like "pyrimidine-based drug design." Additionally, its UV-absorbing properties make it a candidate for photostabilizers in polymers.

Quality control protocols for CAS 26305-13-5 emphasize HPLC analysis and spectroscopic characterization (FTIR, NMR). These methods ensure compliance with Good Manufacturing Practices (GMP), a recurring concern among buyers. The compound’s low hygroscopicity also simplifies handling, reducing production costs—a key factor in cost-sensitive markets.

Future research directions include exploring 2,4-Dihydroxy-5,6-dimethylpyrimidine in bioconjugation chemistry and nanomaterial synthesis. As interest grows in personalized medicine and smart materials, this pyrimidine derivative is poised to play a pivotal role. Its alignment with ESG (Environmental, Social, Governance) goals further solidifies its position in next-gen applications.